5-chloro-N'-[(1E,2E)-3-(2-furyl)-1-methylprop-2-enylidene]-2-hydroxybenzohydrazide

• Molecular Formula: C15H13ClN2O3
• Molecular Weight: 304.73 g/mol
• IUPAC Name: 5-chloro-N-[(E)-[(E)-4-(furan-2-yl)but-3-en-2-ylidene]amino]-2-hydroxybenzamide
• InChI: InChI=1S/C15H13ClN2O3/c1-10(4-6-12-3-2-8-21-12)17-18-15(20)13-9-11(16)5-7-14(13)19/h2-9,19H,1H3,(H,18,20)/b6-4+,17-10+
• InChI Key: UILGZOPYAIEXTJ-ZUCBPKHASA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=CC(=C1)Cl)O)/C=C/C2=CC=CO2
• SMILES: CC(=NNC(=O)C1=C(C=CC(=C1)Cl)O)C=CC2=CC=CO2

Description

5-chloro-N-[4-(2-furanyl)but-3-en-2-ylideneamino]-2-hydroxybenzamide is a member of salicylamides.

Scientific Research Applications

• Antimicrobial Properties : A study by Altalbawy (2013) found that similar compounds, derived from reactions involving furfural and various aromatic aldehydes, exhibit antimicrobial properties. This suggests potential applications of your compound in the development of antimicrobial agents (Altalbawy, 2013).

• Synthesis and Reactions in Organic Chemistry : Sasaki and Yoshioka (1971) worked on syntheses and reactions of α-acetylenic ketones containing a nitrofuran ring. While the compound you mentioned wasn't directly studied, this research indicates a broader context of how furan compounds, like yours, are used in complex organic syntheses (Sasaki & Yoshioka, 1971).

• Structural and Chemical Analysis : Hu et al. (2015) synthesized structurally similar compounds and analyzed their antimicrobial activities. This research highlights the importance of structural analysis in understanding the chemical properties and potential applications of compounds like the one you're interested in (Hu et al., 2015).

• Applications in Medicinal Chemistry : The research by Francis et al. (1988) on triazoloquinazoline adenosine antagonists demonstrates the use of similar compounds in medicinal chemistry, specifically in the development of receptor modulators. This could be relevant for understanding the pharmacological potential of your compound (Francis et al., 1988).

• Synthesis of Novel Compounds : Research by Dhaduk and Joshi (2022) on the synthesis of isoxazole derivatives, including those with furan components, contributes to the broader understanding of how furan derivatives can be synthesized and potentially applied in various scientific fields (Dhaduk & Joshi, 2022).

• Potential Antimycobacterial Activity : The study by Küçükgüzel et al. (1999) on the synthesis and antimycobacterial activity of various hydrazones provides insights into the potential antimycobacterial properties of furan-based compounds, which could be relevant for your compound (Küçükgüzel et al., 1999).